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Compound of Interest

Compound Name: 1,4-Dimethoxy-2-nitrobenzene
CAS No.: 89-39-4
Cat. No.: B146714
Get Quote
. J

Executive Summary

1,4-Dimethoxy-2-nitrobenzene (CAS 89-39-4) serves as a pivotal electrophilic building block
in the synthesis of substituted anilines and benzoquinone derivatives.[1] Its structural
significance lies in the ortho-nitro positioning relative to the methoxy group, which activates the
ring for subsequent reduction while protecting the oxygen functionalities.

This guide provides a rigorous technical analysis of the compound, focusing on the criticality of
mono-nitration control during synthesis and its downstream utility in pharmaceutical scaffolds
(specifically ubiquinone analogues) and industrial pigments.

Chemical Profile & Physicochemical Properties[1][2]
[31[4][5][6][7][8][°]

The following data aggregates experimentally validated properties essential for identification
and quality control.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b146714#bc-rfq
https://www.benchchem.com/product/b146714/docs?utm_src=pdf-body#technical-guide-1-4-dimethoxy-2-nitrobenzene-cas-89-39-4
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dimethoxy-4-nitrobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146714?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Specification Operational Relevance
) ) Official nomenclature for
IUPAC Name 1,4-Dimethoxy-2-nitrobenzene »
regulatory filing.[1]
2-Nitrohydroquinone dimethyl Note: "Veratrole" usually refers
Synonyms ether; 4-Nitroveratrole (isomer to 1,2-dimethoxy; precise
ambiguity*) numbering is vital.[1]
Unique identifier for
CAS Number 89-39-4 )
inventory/safety.[1]
Molecular Formula CsHoNO4 MW: 183.16 g/mol

Visual purity check; dark

Appearance Yellow Crystalline Solid orange/brown indicates
oxidation.[1]
) ) Primary QC Parameter. Sharp
Melting Point 70-73°C o ) )
range indicates high purity.[1]
N Soluble: Benzene, Ethanol, Dictates solvent choice for
Solubility

CHClsInsoluble: Water

recrystallization (EtOH/Water).

Electronic Character

Electron-rich (Activated)

The two methoxy groups
strongly activate the ring,
making it susceptible to over-

nitration.

Synthesis: Controlled Nitration Protocol

Core Challenge: The precursor, 1,4-dimethoxybenzene, is highly activated toward electrophilic

aromatic substitution. The primary risk is dinitration (forming 2,3-dinitro or 2,5-dinitro isomers)

or oxidative cleavage to the quinone.

Expert Directive: Avoid standard mixed acid (H2SO4/HNO3) at high temperatures.[1] Use a

moderated nitration system (HNOs in Acetic Acid) to ensure selectivity.[1]

Reaction Logic & Causality[1]
e Substrate: 1,4-Dimethoxybenzene.[1][2][3][4][5][6][7]
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» Reagent: Nitric Acid (70%) in Glacial Acetic Acid.[1]
e Mechanism: Electrophilic Aromatic Substitution (EAS).[1]

o Selectivity Control: The para-methoxy groups direct ortho to themselves.[1] Since all open
positions are equivalent, mono-nitration yields a single product.[1] Temperature control
prevents the second nitro group addition.[1][8]

Step-by-Step Protocol (Self-Validating)

e Preparation: Dissolve 0.1 mol of 1,4-dimethoxybenzene in 40 mL of Glacial Acetic Acid. Cool
to 10-15°C in an ice bath.

o Addition: Dropwise add a solution of HNOs (0.11 mol, slight excess) in Acetic Acid.

o Validation: Monitor internal temperature.[1] If T > 20°C, stop addition. Exotherm indicates
rapid reaction; overheating leads to dinitration.[1]

e Digestion: Stir at room temperature (25°C) for 1 hour.

o Endpoint Check: TLC (Silica, Hexane/EtOAc 8:2).[1] Starting material (Rf ~0.6) should
disappear; product (Rf ~0.[1]4) appears yellow.[1][9][10]

e Quenching: Pour the reaction mixture into 200 mL of crushed ice/water with vigorous stirring.
The product will precipitate as a yellow solid.[1]

« Purification: Filter the solid. Wash with cold water to remove acid traces.[1]
o Recrystallization:[3] Dissolve in minimum hot Ethanol (95%).[1] Cool slowly.

o Final QC: Check Melting Point.[1][9][3][6] Must be 71-73°C.

Synthesis Workflow Diagram
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Precursor: Reagent Prep:
1,4-Dimethoxybenzene HNOS3 + Glacial Acetic Acid

ropwise Addition
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1 Hour Stir

l
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'

Purification:
Recrystallization (Ethanol)

E )
(e )
( )
( )

ield ~85%

Final Product:

1,4-Dimethoxy-2-nitrobenzene
(MP: 70-73°C)

Click to download full resolution via product page
Figure 1: Controlled nitration workflow designed to minimize dinitration impurities.
Downstream Applications & Reactivity
The primary value of CAS 89-39-4 is as a precursor to 2,5-Dimethoxyaniline, a scaffold used in:
o Pharmaceuticals: Synthesis of ubiquinone analogues and antifungal agents.[1]

¢ Dyes: Intermediate for coupling components in azo dyes.[1]
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Reduction Pathway (To 2,5-Dimethoxyaniline)

The nitro group is reduced to an amine.[11][12] Catalytic hydrogenation is preferred in pharma
for purity; Fe/HCl is used in bulk industrial settings.[1]

o Catalytic Method: Hz (3 atm), 10% Pd/C, Ethanol.[1]

e Chemical Method: Iron powder, dilute HCI, reflux.[1]

Application Logic Diagram

Pharma:
Ubiquinone Analogues
(Antioxidants)

Reduction Product:

2,5-Dimethoxyaniline

Pd/C + H2

Dyes:
Azo Coupling Components
(Pigments)

1,4-Dimethoxy-2-nitrobenzene

(CAS 89-39-4) Oxidative Demethylation

Synthesis:
Benzoquinone Derivatives

Click to download full resolution via product page

Figure 2: Downstream utility showing the divergence into pharmaceutical and industrial dye

sectors.
Safety & Handling (E-E-A-T)
Risk Profile: Nitroaromatics are potentially toxic and explosive if handled improperly.[1]

o Thermal Stability: The compound decomposes at high temperatures.[1][3] Never distill the
crude nitration mixture without verifying the absence of unstable byproducts.

 Toxicity: Harmful if swallowed or absorbed through skin.[1] Use Nitrile gloves.[1]

o Storage: Store below 30°C in a dark, dry place. Light sensitivity can cause gradual darkening
(oxidation).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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